Cas no 1073353-73-7 (3-Chloro-2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 3-Chloro-2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1073353-73-7
• MF: C₁₂H₁₇BClNO₃
• MW: 269.532282590866
• MDL: MFCD06798258
• CID: 827932
• PubChem ID: 44755159
• Update Time: 2025-05-23

3-Chloro-2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 3-Chloro-2-methoxypyridine-4-boronic acid pinacol ester
• Pyridine, 3-chloro-2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 3-CHLORO-2-METHOXY-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)PYRIDINE
• 3-CHLORO-2-METHOXY-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
• 3-Chloro-2-methoxypyridine-4-boronic acid, pinacol ester
• 3-Chloro-2-methoxypyridine-4-boronicacidpinacolester
• AMY17928
• AB29878
• X1589
• A
• J-001807
• AKOS005259438
• AS-48845
• CS-0174396
• FD10382
• 1073353-73-7
• DTXSID80660606
• MFCD06798258

• MDL： MFCD06798258
• Inchi： 1S/C12H17BClNO3/c1-11(2)12(3,4)18-13(17-11)8-6-7-15-10(16-5)9(8)14/h6-7H,1-5H3
• InChI Key： JYVZFQGNBUYGIH-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CC=1B1OC(C)(C)C(C)(C)O1)OC

Computed Properties

• Exact Mass: 269.09900
• Monoisotopic Mass: 269.0990013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6

Experimental Properties

• Melting Point: 47-50°C
• PSA: 40.58000
• LogP: 2.04280

Additional information on 3-Chloro-2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Compound CAS No. 1073353-73-7: 3-Chloro-2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

The compound with CAS No. 1073353-73-7, known as 3-Chloro-2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a chlorine atom at position 3, a methoxy group at position 2, and a tetramethyl-substituted dioxaborolane moiety at position 4. The presence of these functional groups makes this compound a versatile building block for further chemical modifications and applications.

Recent advancements in the field of organoboron chemistry have highlighted the importance of dioxaborolane-containing compounds like 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine derivatives. These compounds are increasingly being explored for their role in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling reaction. The dioxaborolane group serves as an efficient boron nucleophile in such reactions, enabling the formation of stable carbon-carbon bonds with aryl halides or other suitable partners. This property makes the compound an invaluable tool in the synthesis of complex organic molecules with high precision and efficiency.

The substitution pattern of this compound plays a crucial role in its reactivity and selectivity. The chlorine atom at position 3 introduces electron-withdrawing effects on the pyridine ring, which can influence the electronic environment of the molecule and enhance its participation in various chemical transformations. Similarly, the methoxy group at position 2 contributes to steric hindrance and can modulate the reactivity of adjacent functional groups during reactions.

One of the most promising applications of this compound lies in its potential use as an intermediate in drug discovery and development. The ability to precisely control the substitution pattern on the pyridine ring allows chemists to design molecules with specific pharmacokinetic properties. For instance, modifications to the dioxaborolane moiety can lead to improved solubility or bioavailability of the resulting compounds. Additionally, recent studies have demonstrated that such derivatives can exhibit interesting biological activities, making them candidates for further exploration in therapeutic areas such as oncology or infectious diseases.

In addition to its role in medicinal chemistry, this compound also finds applications in materials science. The pyridine ring's aromaticity and conjugation capabilities make it suitable for incorporation into advanced materials such as organic semiconductors or light-emitting diodes (OLEDs). The presence of electron-withdrawing groups like chlorine and methoxy can tune the electronic properties of these materials, enabling their use in high-performance electronic devices.

From a synthetic standpoint, the preparation of 3-Chloro-2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine involves multi-step processes that require precise control over reaction conditions. Key steps often include nucleophilic substitutions or coupling reactions that install the dioxaborolane group onto the pyridine ring. Researchers have developed efficient methodologies to synthesize this compound with high yields and purity levels.

Moreover, recent breakthroughs in computational chemistry have enabled detailed studies of this compound's electronic structure and reactivity at a molecular level. Advanced computational models have provided insights into how substituents on the pyridine ring influence its electronic properties and reactivity during chemical transformations. These findings are instrumental in guiding future synthetic strategies and optimizing reaction pathways for industrial-scale production.

In conclusion,CAS No. 1073353-73 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in modern chemical research and development. As ongoing studies continue to uncover new potentials for this compound,the scientific community can expect exciting advancements that further solidify its role as an essential building block in contemporary chemistry.